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Introduction
Metalaxyl-M, the R-enantiomer of the fungicide metalaxyl, is widely used in agriculture to

control fungal pathogens in a variety of crops.[1][2][3] Due to its systemic nature, residues of

Metalaxyl-M can be present in harvested produce, necessitating robust and sensitive analytical

methods to ensure consumer safety and compliance with regulatory limits.[1][2] This

application note provides detailed protocols for the quantitative analysis of Metalaxyl-M in

produce using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-

Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), both employing the

widely adopted QuEChERS sample preparation method.

Experimental Protocols
Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method
The QuEChERS method is a streamlined approach for the extraction and cleanup of pesticide

residues from food matrices.[1][4] This protocol is based on the EN 15662 standard.[4]
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Materials:

Homogenized produce sample

Acetonitrile (ACN), HPLC grade

QuEChERS Extraction Salt Packet (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g

Disodium Citrate Sesquihydrate)

Dispersive Solid Phase Extraction (d-SPE) tubes containing Primary Secondary Amine

(PSA) and MgSO₄. For pigmented produce, GCB (Graphitized Carbon Black) may be

included.[1][5]

50 mL and 15 mL centrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Extraction:

Weigh 10 g of the homogenized produce sample into a 50 mL centrifuge tube.[1]

Add 10 mL of acetonitrile.

Add the contents of the QuEChERS extraction salt packet.

Cap the tube tightly and vortex vigorously for 1 minute.

Centrifuge at ≥4000 rpm for 5 minutes.[1]

Cleanup (d-SPE):

Transfer a 1 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube.

Vortex for 30 seconds.
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Centrifuge at ≥4000 rpm for 5 minutes.[1]

The resulting supernatant is ready for LC-MS/MS or HPLC-UV analysis.

Analytical Methodology: LC-MS/MS
LC-MS/MS offers high sensitivity and selectivity for the detection of Metalaxyl-M.[1]

Instrumentation:

High-Performance Liquid Chromatograph coupled with a Tandem Mass Spectrometer.

Chromatographic Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)[6][7]

Mobile Phase
Gradient of Acetonitrile and Water with 0.1%

Formic Acid

Flow Rate 0.5 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometry Conditions:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) 279.1

Product Ions (m/z) 206.1, 220.1

Collision Energy Optimized for the specific instrument
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Analytical Methodology: HPLC-UV
HPLC-UV is a cost-effective alternative for the quantification of Metalaxyl-M, particularly at

higher concentration levels.[7][8]

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector.

Chromatographic Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)[6][7]

Mobile Phase
Isocratic mixture of Acetonitrile and Water (e.g.,

60:40 v/v)[6][7]

Flow Rate 1.0 mL/min[6]

Injection Volume 20 µL

Column Temperature 30 °C[7]

Detection Wavelength 270 nm[7] or 266 nm[6]

Data Presentation
The following tables summarize the quantitative data for the analysis of Metalaxyl-M in various

produce, compiled from multiple studies.

Table 1: Method Validation Data for Metalaxyl-M Analysis
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Analytical
Method

Matrix
Linearity
(R²)

Recovery
(%)

LOD
(mg/kg)

LOQ
(mg/kg)

Referenc
e

LC-MS/MS Scallion >0.99
97.66 -

106.27
- 0.001 [9]

LC-MS/MS
General

Produce
>0.99 85 - 115 0.005 0.01 [1]

HPLC-UV Tomato >0.9999 92.8 - 98.6 0.01 0.04 [10]

HPLC-UV
Fungicide

Formula
≥0.990

99.21 -

101.16
- - [7]

Table 2: Residue Levels of Metalaxyl-M in Various Produce from Field Trials

Produce
Application
Rate (kg
a.i./ha)

Pre-Harvest
Interval (days)

Residue Level
(mg/kg)

Reference

Tomato 0.15 3 0.02 - 0.18 [2]

Spinach - - <0.02 - 0.05 [2]

Grapes 0.11 7 <0.02 - 0.52 [2]

Sweet Peppers - - <0.02 - 0.36 [2]

Oranges (Post-

harvest)
0.1 kg a.i./hl - 1.2 - 1.6 [2]

Tomato 0.2625 0 2.39 [10]

Scallion - 7 <0.001 - 0.088 [9]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the quantitative analysis of Metalaxyl-

M in produce.
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Caption: Workflow for Metalaxyl-M analysis in produce.

Mechanism of Action of Metalaxyl-M
Metalaxyl-M's fungicidal activity is primarily due to the inhibition of ribosomal RNA synthesis in

fungi.
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Caption: Inhibition of rRNA synthesis by Metalaxyl-M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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